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Introduction

DAPT (N-[N-(3,5-Difluorophenacetyl)-L-alanyl]-S-phenylglycine t-butyl ester) is a potent, cell-
permeable dipeptide inhibitor of y-secretase. In developmental biology, particularly in zebrafish
research, DAPT is widely used to block the Notch signaling pathway. The y-secretase complex
Is responsible for the final proteolytic cleavage of the Notch receptor, which releases the Notch
intracellular domain (NICD).[1][2] The NICD then translocates to the nucleus to regulate the
transcription of target genes. By inhibiting y-secretase, DAPT prevents the generation of NICD,
effectively blocking Notch signaling.[3] This inhibition leads to characteristic phenotypes in
zebrafish embryos that mimic those of Notch pathway mutants, providing a powerful tool for
studying the roles of Notch signaling in processes such as somitogenesis, neurogenesis, and
cell fate determination.[1][2]

Mechanism of Action: DAPT Inhibition of Notch
Signaling

The following diagram illustrates the canonical Notch signaling pathway and the point of
inhibition by DAPT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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